2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline

• Molecular Formula: C12H12ClNS
• Molecular Weight: 237.75 g/mol
• IUPAC Name: 2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline
• InChI: InChI=1S/C12H12ClNS/c1-9-4-5-12(11(13)7-9)14-8-10-3-2-6-15-10/h2-7,14H,8H2,1H3
• InChI Key: DESXHYCPTCNDIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC2=CC=CS2)Cl

Description

Chemical Structure: The compound 2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline (CAS: Not explicitly provided; Ref: 10-F688088 ) features an aniline backbone substituted with a chlorine atom at the 2-position, a methyl group at the 4-position, and a thiophen-2-ylmethyl group attached to the amine nitrogen. Its molecular formula is C₁₂H₁₃ClNS, with a molecular weight of 238.73 g/mol (estimated from analogous compounds) .

Preparation Methods

The synthesis of 2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline typically involves the reaction of 2-chloro-4-methylaniline with thiophen-2-ylmethanol under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of amines or other reduced derivatives.

Substitution: The chloro group in the compound can be substituted by nucleophiles such as amines or thiols under appropriate conditions, leading to the formation of new derivatives.

Scientific Research Applications

2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Key Features :

• Chlorine substituent : Enhances electron-withdrawing properties and influences intermolecular interactions (e.g., halogen bonding).
• Methyl group : Provides steric bulk and modulates electronic effects on the aromatic ring.

Comparison with Structural Analogues

Substituted Aniline Derivatives with Heterocyclic Moieties

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Differences	Source
2-Chloro-4-methyl-N-(thiazol-5-ylmethyl)aniline	Thiazole instead of thiophene	C₁₂H₁₂ClN₃S	238.73	Thiazole introduces a nitrogen atom, increasing polarity and hydrogen-bonding capacity.
4-Chloro-N-[(E)-(3-methyl-2-thienyl)methylidene]aniline	Imine linkage (C=N) instead of amine (C-N)	C₁₂H₁₀ClNS	235.73	The imine group reduces basicity and may alter redox properties.
4-Chloro-2,5-dimethoxy-N-(thiophen-2-ylmethyl)aniline	Additional methoxy groups at 2,5-positions	C₁₃H₁₄ClNO₂S	283.77	Methoxy groups enhance electron-donating effects, potentially reducing reactivity toward electrophiles.
3-Chloro-4-(4-chlorophenoxy)-N-[(Z)-(5-nitrothiophen-2-yl)methylidene]aniline	Chlorophenoxy and nitro substituents	C₁₇H₁₀Cl₂N₂O₃S	393.23	Nitro group strongly withdraws electrons, while chlorophenoxy adds steric hindrance and lipophilicity.

Electronic and Steric Effects

• Electron-Withdrawing Groups (EWGs) :

  • The chlorine in 2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline deactivates the aromatic ring, directing electrophilic substitution to meta/para positions. In contrast, the nitro group in further deactivates the ring, making it less reactive.
  • Methoxy groups (e.g., in ) donate electrons via resonance, opposing the chlorine’s effect and increasing ring activation.
• Steric Effects: The thiophen-2-ylmethyl group introduces moderate steric hindrance.

Physicochemical Properties

Property	2-Chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline	4-Methyl-N-(thiophen-2-ylmethyl)aniline	4-Chloro-N-[(3-methylthiophen-2-yl)methyl]aniline
Solubility	Moderate in ethanol, low in water	Higher in ethanol due to lack of chlorine	Similar to target compound but enhanced by methyl on thiophene
Melting Point	Not reported (analogue: ~402–404 K in )	Not reported	Not reported
Stability	Likely stable under inert conditions	Less stable due to absence of deactivating Cl	Comparable; methyl may slightly improve stability

Biological Activity

2-Chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline is a substituted aniline compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline is C$_{11}$H$_{12}$ClN$_2$S, with a molecular weight of approximately 240.74 g/mol. The structure features a thiophene ring, which is known for its biological activity, and a chloro substituent that may influence the compound's reactivity and interaction with biological targets.

Mechanisms of Biological Activity

The biological activity of 2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline is primarily attributed to its ability to interact with various molecular targets in biological systems. Key mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered cellular functions.
• Receptor Modulation : It can bind to receptors, potentially modulating signal transduction pathways that regulate cell proliferation and apoptosis.
• Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound exhibit antimicrobial properties against various bacterial strains.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to 2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline. For instance, related derivatives have demonstrated selective cytotoxicity against human cancer cell lines, including colon (HCT-116), lung, breast, and skin cancers. The following table summarizes key findings from recent research:

Compound Derivative	Cancer Cell Line	IC$_{50}$ (µM)	Mechanism of Action
Derivative A	HCT-116	7.1 ± 0.07	Cell cycle arrest
Derivative B	HCT-116	10.5 ± 0.07	Apoptosis induction
Derivative C	HCT-116	11.9 ± 0.05	Signal transduction modulation

These compounds caused significant cell cycle arrest at the S and G2/M phases, indicating their potential as anticancer agents .

Antimicrobial Properties

Research indicates that some derivatives of 2-chloro-4-methyl-N-(thiophen-2-ylmethyl)aniline exhibit notable antimicrobial properties. These compounds have shown efficacy against various bacterial strains, suggesting their potential use in treating infections. The exact mechanisms by which these compounds exert their antimicrobial effects are still under investigation but may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Case Studies

• Anticancer Efficacy : A study evaluated the anticancer effects of several thiophene-containing aniline derivatives against multiple human tumor cell lines. The results indicated that certain derivatives exhibited selective cytotoxicity towards HCT-116 cells, with IC$_{50}$ values significantly lower than those observed for normal epithelial cells .
• Enzyme Interaction : Another investigation focused on the enzyme inhibition potential of related compounds, revealing that they could effectively inhibit specific enzymes linked to cancer metabolism, thereby reducing tumor growth in vitro.